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Compound of Interest

Compound Name: C18:1-Ceramide-13C18

Cat. No.: B12412110 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides essential, immediate safety and logistical

information for the proper disposal of C18:1-Ceramide-¹³C₁₈, a stable isotope-labeled ceramide

used in various research applications, including studies of type 2 diabetes.[1] While a specific

Safety Data Sheet (SDS) for C18:1-Ceramide-¹³C₁₈ is not readily available, by examining data

for structurally similar ceramides and adhering to general hazardous waste guidelines, a safe

and effective disposal protocol can be established.

Prudent Safety Measures and Handling
Before beginning any disposal process, it is crucial to handle C18:1-Ceramide-¹³C₁₈ with care.

Although some safety data sheets for similar ceramide compounds indicate they are not

classified as hazardous, it is best practice to treat all research chemicals as potentially

hazardous until comprehensive toxicological data is available.[2][3] Therefore, standard

laboratory safety protocols should be strictly followed. This includes wearing appropriate

personal protective equipment (PPE) such as safety goggles, chemical-resistant gloves, and a

lab coat.[4] All handling of the compound, especially in its powdered form, should be conducted

in a well-ventilated area or a fume hood to avoid inhalation.[4]

Quantitative Data on Related Ceramides
The following table summarizes key physical and safety data for closely related C18 ceramide

compounds, which can serve as a reference for handling C18:1-Ceramide-¹³C₁₈.
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Property C18 Ceramide (d18:1/18:0)
C18:1 Ceramide
(d18:1/18:1(9Z))

Molecular Formula C₃₆H₇₁NO₃[2] C₃₆H₆₉NO₃[5]

Molecular Weight 566.0 g/mol [2] 563.9 g/mol [5]

Form Crystalline solid[2] Powder

Storage Temperature -20°C[2] -20°C

GHS Classification Not classified as hazardous[3] Not specified

NFPA Ratings
Health: 0, Fire: 0, Reactivity:

0[3]
Not specified

Step-by-Step Disposal Protocol
The disposal of C18:1-Ceramide-¹³C₁₈ should be managed as hazardous chemical waste. This

ensures the highest level of safety and compliance with institutional and regulatory standards.

1. Waste Identification and Segregation:

A laboratory chemical is considered waste when it is no longer intended for use.[6]

Treat all C18:1-Ceramide-¹³C₁₈ waste, including pure compound, solutions, and

contaminated lab supplies (e.g., pipette tips, gloves, absorbent paper), as hazardous waste.

[7]

Do not mix solid waste with liquid waste.[7]

2. Waste Collection and Containerization:

Solid Waste:

Collect dry, solid C18:1-Ceramide-¹³C₁₈ waste in its original container if possible, provided

the container is in good condition.[7][8]

If the original container is not available or suitable, use a new, compatible, and clearly

labeled hazardous waste container.[6][9]
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For chemically contaminated lab supplies, double-bag the waste in clear plastic bags to

allow for visual inspection.[7]

Liquid Waste:

Collect liquid waste containing C18:1-Ceramide-¹³C₁₈ in a leak-proof, screw-cap container.

[7] Corks or parafilm are not acceptable closures.[7]

Ensure the container material is compatible with the solvent used to dissolve the

ceramide.

Do not fill containers beyond 90% capacity to allow for expansion.[9]

Sharps:

Dispose of any sharps (e.g., needles, broken glass) contaminated with C18:1-Ceramide-

¹³C₁₈ in a designated sharps container.[7]

3. Labeling:

Clearly label every waste container with a "Hazardous Waste" tag.[6][7]

The label must include the full chemical name ("C18:1-Ceramide-¹³C₁₈"), the concentration,

and the solvent (for liquid waste).

Indicate the date when waste was first added to the container.[8]

4. Storage:

Store hazardous waste in a designated, secure area away from general lab traffic.[7]

Use secondary containment, such as a lab tray or pan, to capture any potential leaks. The

secondary container should be able to hold 110% of the volume of the primary container.[7]

Segregate waste containers based on compatibility. For instance, store organic solvents

separately from acids and bases.[6][9]

Keep waste containers closed at all times, except when adding waste.[7][9]
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5. Disposal Request and Pickup:

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

hazardous waste pickup.[7]

Do not dispose of C18:1-Ceramide-¹³C₁₈ down the drain or in the regular trash.[10]

Evaporation of hazardous waste in a fume hood is not a permissible disposal method.[9]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of C18:1-

Ceramide-¹³C₁₈.
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Start: C18:1-Ceramide-¹³C₁₈ for Disposal

Is the material in solid or liquid form?

Solid Waste
(Pure compound, contaminated labware)

Solid

Liquid Waste
(Solutions containing the compound)

Liquid

Package in a designated, sealed, and labeled hazardous solid waste container. Package in a designated, sealed, and labeled hazardous liquid waste container.

Store in a designated hazardous waste accumulation area with secondary containment.

Arrange for pickup by Environmental Health & Safety (EH&S).

Click to download full resolution via product page

Caption: Disposal workflow for C18:1-Ceramide-¹³C₁₈.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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